Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)
![6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure](https://www.kuujia.com/scimg/cas/118237-85-7x300.png)
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
- 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
- Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
- SCHEMBL7249166
- DTXSID00152053
- [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
- NSC 613826
- C-D4-6-SH-purinenucleoside
- NSC613826
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
- 118237-85-7
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
-
- InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
- Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1
Computed Properties
- Exact Mass: 248.07318219g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 248.07318219g/mol
- Heavy Atom Count: 17
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 94.5Ų
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature
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Ying Xu,Songbai Qiu,Jinxing Long,Chenguang Wang,Jin Tan,Qiying Liu,Longlong Ma,Tiejun Wang,Qi Zhang RSC Adv., 2015,5, 91190-91195
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Bo Zheng,Zheng Luo,Yan Deng,Qiao Zhang,Lingyan Gao,Shengyi Dong Chem. Commun., 2019,55, 782-785
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Caitlin M. Crawford,Brenden R. Ortiz,Prashun Gorai,Vladan Stevanovic,Eric S. Toberer J. Mater. Chem. A, 2018,6, 24175-24185
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Mary L. Johnson,Rachel L. Fine,Dakota S. Stankowski,Casey A. Koch,Kylie A. Limoges,Nicholas J. Robertson Chem. Commun., 2024,60, 702-705
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Jung Woo Leem,Jae Su Yu RSC Adv., 2015,5, 60804-60813
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Claire E. Council,Kelly J. Kilpin,Jessica S. Gusthart,Sarah A. Allman,Bruno Linclau,Seung Seo Lee Org. Biomol. Chem., 2020,18, 3423-3451
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A. Asadi,D. Ajami Chem. Commun., 2014,50, 533-535
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Pilar García-García,Alexandre Zagdoun,Christophe Copéret,Anne Lesage,Urbano Díaz,Avelino Corma Chem. Sci., 2013,4, 2006-2012
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S. Ramakrishnan,M. Dhakshnamoorthy,E. J. Jelmy,R. Vasanthakumari,Nikhil K. Kothurkar RSC Adv., 2014,4, 9743-9749
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Bertrand Lo,ChuChun Tai,JiaYaw Chang,ChienHui Wu,BoJung Chen,Tzu-Chen Kuo,Pei-Jung Lian,YongChien Ling Green Chem., 2007,9, 133-138
118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-) Related Products
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